Cas no 1803591-13-0 (2-(1-methylcyclopentyl)acetonitrile)

• Product Name: 2-(1-methylcyclopentyl)acetonitrile
• CAS No: 1803591-13-0
• MDL: MFCD28505691
• CID: 4616805
• PubChem ID: 58998379
• Update Time: 2025-05-25

2-(1-methylcyclopentyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylcyclopentyl)acetonitrile

• MDL： MFCD28505691

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-(1-methylcyclopentyl)acetonitrile

Introduction to 2-(1-methylcyclopentyl)acetonitrile (CAS No. 1803591-13-0)

2-(1-methylcyclopentyl)acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1803591-13-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a nitrile functional group attached to a cyclopentyl ring with a methyl substitution, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The unique structural motif of 2-(1-methylcyclopentyl)acetonitrile makes it a valuable intermediate in the synthesis of more complex molecules, particularly those relevant to medicinal chemistry.

The chemical structure of 2-(1-methylcyclopentyl)acetonitrile consists of a cyano (-CN) group bonded to a cyclopentane ring that is further substituted with a methyl group (-CH₃). This configuration imparts distinct electronic and steric properties, making the compound useful in various chemical transformations. The nitrile group is known for its reactivity in nucleophilic addition reactions, while the cyclopentyl ring provides steric hindrance that can influence reaction outcomes. These characteristics have made 2-(1-methylcyclopentyl)acetonitrile a subject of interest in both academic research and industrial applications.

In recent years, advancements in synthetic methodologies have highlighted the utility of 2-(1-methylcyclopentyl)acetonitrile as a building block in the construction of heterocyclic compounds. Heterocycles are prevalent in biologically active molecules, and the ability to incorporate functionalized cyclopentyl units into these structures can enhance their pharmacological properties. For instance, studies have demonstrated the use of 2-(1-methylcyclopentyl)acetonitrile in the synthesis of derivatives with potential antimicrobial and anti-inflammatory effects. The incorporation of the methyl group into the cyclopentyl ring can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

One of the most compelling aspects of 2-(1-methylcyclopentyl)acetonitrile is its role in cross-coupling reactions, which are fundamental to modern organic synthesis. The nitrile group can be converted into other functional groups through metal-catalyzed reactions, such as palladium-catalyzed coupling with aryl halides or alkynes. These transformations allow for the introduction of aromatic or alkyne moieties into the molecule, expanding its synthetic utility. Additionally, the cyclopentyl ring can undergo various modifications, including halogenation or alkylation, further diversifying the structural possibilities.

Recent research has also explored the applications of 2-(1-methylcyclopentyl)acetonitrile in polymer chemistry. The incorporation of cyano-substituted cyclopentyl units into polymer backbones can impart unique thermal and mechanical properties to the material. Such polymers may find applications in advanced materials science, including coatings that exhibit enhanced durability or biodegradability. The versatility of 2-(1-methylcyclopentyl)acetonitrile as a monomer or intermediate underscores its importance beyond traditional pharmaceutical applications.

The synthesis of 2-(1-methylcyclopentyl)acetonitrile itself is an area of active investigation. While classical methods involving nucleophilic substitution or condensation reactions are well-established, newer approaches leveraging transition-metal catalysis have emerged as powerful tools for constructing complex molecules more efficiently. For example, palladium-catalyzed cyanation reactions have enabled the direct introduction of nitrile groups into pre-formed cyclic frameworks, streamlining synthetic routes. These advances not only improve yields but also reduce reliance on harsh reagents or lengthy reaction sequences.

In conclusion, 2-(1-methylcyclopentyl)acetonitrile (CAS No. 1803591-13-0) represents a fascinating compound with broad implications across multiple domains of chemistry and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop novel biologically active molecules or advanced materials. As research continues to uncover new methodologies for its utilization, the importance of this compound is likely to grow even further.